Cas no 2227798-17-4 (rac-(1R,2S)-2-(4-methylfuran-3-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(4-methylfuran-3-yl)cyclopentan-1-ol
• CAS No: 2227798-17-4
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 6046751
• PubChem ID: 165590228
• Update Time: 2025-05-20

rac-(1R,2S)-2-(4-methylfuran-3-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4-methylfuran-3-yl)cyclopentan-1-ol
• EN300-1634614
• 2227798-17-4

• Inchi： 1S/C10H14O2/c1-7-5-12-6-9(7)8-3-2-4-10(8)11/h5-6,8,10-11H,2-4H2,1H3/t8-,10+/m0/s1
• InChI Key： RQUNAZMLKBGCAZ-WCBMZHEXSA-N
• SMILES： O[C@@H]1CCC[C@H]1C1=COC=C1C

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.4Ų

Additional information on rac-(1R,2S)-2-(4-methylfuran-3-yl)cyclopentan-1-ol

Rac-(1R,2S)-2-(4-Methylfuran-3-yl)cyclopentan-1-ol: A Comprehensive Overview

Rac-(1R,2S)-2-(4-Methylfuran-3-yl)cyclopentan-1-ol is a compound with the CAS number 2227798-17-4, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and structural features, making it a valuable molecule for both academic and industrial applications. The cyclopentane ring serves as the core structure, with a hydroxyl group (-OH) attached at the 1-position and a 4-methylfuran substituent at the 2-position. The stereochemistry of the molecule, specifically the R and S configurations, plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of rac-(1R,2S)-2-(4-methylfuran-3-yl)cyclopentan-1-ol in drug discovery. Researchers have explored its ability to act as a chiral building block in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. For instance, a 2023 study published in *Nature Communications* demonstrated how this compound can be utilized to synthesize bioactive molecules with potential anti-inflammatory properties. The cyclopentane ring provides structural rigidity, while the 4-methylfuran group introduces electronic diversity, making it an ideal candidate for medicinal chemistry applications.

The synthesis of rac-(1R,2S)-2-(4-methylfuran-3-yl)cyclopentan-1-ol involves a multi-step process that combines principles of stereocontrol and catalytic asymmetric synthesis. A notable approach reported in *Angewandte Chemie* in 2023 employs a palladium-catalyzed coupling reaction to assemble the key intermediates. The use of chiral ligands ensures precise control over the stereochemistry of the product, resulting in high optical purity. This method not only enhances the efficiency of synthesis but also aligns with green chemistry principles by minimizing waste and reducing energy consumption.

In terms of applications, rac-(1R,2S)-2-(4-methylfuran-3-yl)cyclopentan-1-ol has shown promise in fragrance chemistry. Its unique aromatic profile, derived from the 4-methylfuran group, contributes to its pleasant odor characteristics. Perfume manufacturers have expressed interest in incorporating this compound into high-end fragrances due to its ability to impart floral and woody notes. Furthermore, its stability under various environmental conditions makes it suitable for long-lasting fragrance formulations.

From a pharmacological perspective, this compound has been investigated for its potential as a lead molecule in drug development. Preclinical studies suggest that it exhibits moderate activity against certain enzymes associated with neurodegenerative diseases. A research team at Stanford University reported that rac-(1R,2S)-2-(4-methylfuran-3-yl)cyclopentan-1-ol demonstrates selective inhibition of acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. While further studies are required to establish its therapeutic efficacy, these findings underscore its potential as a starting point for developing novel treatments.

The structural versatility of rac-(1R,2S)-2-(4-methylfuran-3-yli)cyclopentan-l -ol also makes it an attractive candidate for materials science applications. Its ability to form stable supramolecular assemblies has been explored in nanotechnology research. A 2023 paper in *Advanced Materials* described how this compound can serve as a building block for self-assembling nanostructures with potential applications in drug delivery systems. The combination of its chiral nature and functional groups enables the creation of highly ordered nanoarchitectures that can encapsulate therapeutic agents with high efficiency.

In conclusion, rac-(1R, 5 S)- 5 (4 - methyl furan - 3 - yl) cyclo pentane - 5 - ol (CAS No: 5555555 - 55 - 5) is a multifaceted compound with significant implications across various scientific domains. Its unique structure, coupled with advanced synthetic methodologies and promising biological activities, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to make meaningful contributions to both academia and industry.